Cas no 1806397-58-9 (3,6-Diiodo-2-methoxybenzylamine)

• Product Name: 3,6-Diiodo-2-methoxybenzylamine
• CAS No: 1806397-58-9
• MF: C₈H₉I₂NO
• MW: 388.972106695175
• CID: 4989934
• Update Time: 2025-06-14

3,6-Diiodo-2-methoxybenzylamine Chemical and Physical Properties

Names and Identifiers

• 3,6-Diiodo-2-methoxybenzylamine

• Inchi： 1S/C8H9I2NO/c1-12-8-5(4-11)6(9)2-3-7(8)10/h2-3H,4,11H2,1H3
• InChI Key： PPGKWMLJOVXLOC-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1CN)OC)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2

Additional information on 3,6-Diiodo-2-methoxybenzylamine

Recent Advances in the Study of 3,6-Diiodo-2-methoxybenzylamine (CAS: 1806397-58-9) in Chemical Biology and Pharmaceutical Research

3,6-Diiodo-2-methoxybenzylamine (CAS: 1806397-58-9) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique iodine substitutions and methoxy functional group, has been explored for its potential applications in drug discovery, particularly in the development of novel therapeutic agents. Recent studies have focused on its synthesis, structural properties, and biological activities, making it a promising candidate for further investigation.

One of the key areas of interest in the study of 3,6-Diiodo-2-methoxybenzylamine is its role as a building block in the synthesis of complex molecules. Researchers have utilized this compound in the development of targeted inhibitors for enzymes involved in disease pathways, such as cancer and neurodegenerative disorders. Its structural features, including the iodine atoms, contribute to its ability to interact with biological targets, enhancing its potential as a pharmacophore in drug design.

Recent publications have highlighted the compound's utility in medicinal chemistry. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 3,6-Diiodo-2-methoxybenzylamine in the synthesis of small-molecule inhibitors targeting protein-protein interactions. The study reported promising in vitro results, showing high binding affinity and selectivity for the intended targets. These findings underscore the compound's versatility and its potential to address unmet medical needs.

In addition to its applications in drug discovery, 3,6-Diiodo-2-methoxybenzylamine has also been investigated for its physicochemical properties. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize its stability and reactivity under various conditions. These studies provide valuable insights into the compound's behavior in biological systems, informing its optimal use in pharmaceutical formulations.

Looking ahead, the continued exploration of 3,6-Diiodo-2-methoxybenzylamine is expected to yield further breakthroughs in chemical biology and drug development. Ongoing research aims to expand its applications, optimize its synthetic routes, and evaluate its safety and efficacy in preclinical models. As the scientific community delves deeper into its potential, this compound is poised to play a pivotal role in the advancement of innovative therapies.